4-Methyl-2-(tributylstannyl)oxazole
Overview
Description
4-Methyl-2-(tributylstannyl)oxazole is a synthetic building block used in Stille coupling reaction . It can be used as a reactant to prepare heteroaromatic compounds via Stille-Migita cross-coupling reaction with (hetero)aryl halides using a palladium catalyst .
Molecular Structure Analysis
The molecular formula of this compound is C16H31NOSn, and it has a molecular weight of 372.14 . The InChI code is 1S/C4H4NO.3C4H9.Sn/c1-4-2-6-3-5-4;31-3-4-2;/h2H,1H3;31,3-4H2,2H3 .Chemical Reactions Analysis
This compound can be used as a reactant to prepare heteroaromatic compounds via Stille-Migita cross-coupling reaction with (hetero)aryl halides using a palladium catalyst .Physical And Chemical Properties Analysis
This compound is a liquid at room temperature . The density of a similar compound, 2-(Tri-n-butylstannyl)oxazole, is 1.170 g/mL at 25 °C .Scientific Research Applications
Synthesis of Antibacterial Agents
Oxazolidinones, a class of antibacterial agents, have been investigated for safety profile improvements and antibacterial spectrum enhancement. The research indicates that substituting conventional functionalities with 1,2,3-triazoles, which could involve structural analogs like 4-Methyl-2-(tributylstannyl)oxazole, offers promising antibacterial properties with reduced side effects, particularly by minimizing activity against monoamine oxidase A (MAO-A) (Reck et al., 2005).
Advanced Organic Synthesis Techniques
The use of bidentate ligands in gold-catalyzed reactions to synthesize oxazole derivatives highlights the chemical's role in developing novel synthetic methods. This research suggests that ligands can temper the reactivity of highly electrophilic intermediates, potentially including those similar to this compound, leading to the efficient formation of oxazoles and opening new avenues in organic synthesis (Luo et al., 2012).
Corrosion Inhibition
Oxazole derivatives have been evaluated for their efficacy in corrosion inhibition, specifically for protecting mild steel in acidic environments. This application is crucial for industrial processes, where corrosion resistance is vital for longevity and safety. The findings indicate that triazole and oxazole derivatives are effective corrosion inhibitors, suggesting that compounds like this compound could have potential applications in this area (Lagrenée et al., 2002).
Photophysical Properties and Applications
The study of oxazoles and their derivatives, including their interactions with singlet oxygen, provides insight into their photophysical properties. These properties are essential for developing materials with specific light absorption and emission characteristics, potentially useful in optoelectronic devices and as photosensitizers in various chemical processes (Zeinali et al., 2020).
Drug Discovery and Medicinal Chemistry
The 1,2,3-triazole ring, often present in structures related to this compound, has been explored for its utility as a bioisostere in medicinal chemistry. This research underlines the versatility of the triazole ring in mimicking various functional groups, thus facilitating the design of drug analogs with diverse biological activities, including antimicrobial, antiviral, and antitumor effects (Bonandi et al., 2017).
Safety and Hazards
The safety information for 4-Methyl-2-(tributylstannyl)oxazole includes hazard statements such as H301, H312, H315, H319, H372, H400, H410 . Precautionary statements include P260, P264, P270, P273, P280, P301+P310, P302+P352, P305+P351+P338, P312, P314, P330, P332+P313, P337+P313, P362, P363, P391, P405, P501 .
properties
IUPAC Name |
tributyl-(4-methyl-1,3-oxazol-2-yl)stannane |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C4H4NO.3C4H9.Sn/c1-4-2-6-3-5-4;3*1-3-4-2;/h2H,1H3;3*1,3-4H2,2H3; |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
MDDAVWXGXAFPNH-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCC[Sn](CCCC)(CCCC)C1=NC(=CO1)C |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H31NOSn |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID30376841 |
Source
|
| Record name | 4-Methyl-2-(tributylstannyl)-oxazole | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID30376841 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
372.1 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
616239-57-7 |
Source
|
| Record name | 4-Methyl-2-(tributylstannyl)-oxazole | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID30376841 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 4-methyl-2-(tributylstannyl)-1,3-oxazole | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![2-[(4-Chlorophenyl)sulfonyl]ethanethioamide](/img/structure/B1597677.png)
![4-[3,3-Bis(2-methoxyethyl)ureido]benzenesulfonyl chloride](/img/structure/B1597679.png)
